Cas no 2137820-79-0 (2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine)
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine
- EN300-841004
- 2137820-79-0
-
- Inchi: 1S/C12H12ClF2N3/c1-7(2)18-6-9(12(14)15)10(17-18)8-4-3-5-16-11(8)13/h3-7,12H,1-2H3
- InChI Key: DJXAHWLTNANQIG-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C1C(C(F)F)=CN(C(C)C)N=1
Computed Properties
- Exact Mass: 271.0687814g/mol
- Monoisotopic Mass: 271.0687814g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 30.7Ų
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-841004-0.05g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 0.05g |
$1140.0 | 2025-02-21 | |
| Enamine | EN300-841004-0.1g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 0.1g |
$1195.0 | 2025-02-21 | |
| Enamine | EN300-841004-0.25g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 0.25g |
$1249.0 | 2025-02-21 | |
| Enamine | EN300-841004-0.5g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 0.5g |
$1302.0 | 2025-02-21 | |
| Enamine | EN300-841004-1.0g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 1.0g |
$1357.0 | 2025-02-21 | |
| Enamine | EN300-841004-2.5g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 2.5g |
$2660.0 | 2025-02-21 | |
| Enamine | EN300-841004-5.0g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 5.0g |
$3935.0 | 2025-02-21 | |
| Enamine | EN300-841004-10.0g |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine |
2137820-79-0 | 95.0% | 10.0g |
$5837.0 | 2025-02-21 |
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine
Research Briefing on 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine (CAS: 2137820-79-0)
In recent years, the compound 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine (CAS: 2137820-79-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole-pyridine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of difluoromethyl and isopropyl substituents enhances its bioactivity and metabolic stability, making it a valuable candidate for further investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable area of research involves its role as a potent inhibitor of specific enzymatic pathways. For instance, preliminary data suggest that 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine exhibits inhibitory effects on key enzymes involved in inflammatory and proliferative processes. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as autoimmune diseases and certain cancers.
The synthesis and optimization of 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine have also been a focal point of recent research. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and regioselective functionalization, have been employed to improve yield and purity. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's pharmacophore, facilitating the design of derivatives with enhanced efficacy and reduced toxicity.
In the agrochemical sector, this compound has shown remarkable potential as a next-generation pesticide. Its mode of action involves targeting specific receptors in pests, leading to disruption of their nervous systems. Field trials have demonstrated high efficacy against a broad spectrum of insect pests while exhibiting minimal environmental impact. Regulatory assessments are currently underway to evaluate its safety profile and potential for commercial use.
Despite these advancements, challenges remain in the development and application of 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine. Issues such as scalability of synthesis, bioavailability, and long-term environmental effects require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound.
In conclusion, 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Ongoing studies continue to uncover its multifaceted applications, paving the way for innovative solutions in disease treatment and crop protection. Future research should prioritize translational studies to bridge the gap between laboratory findings and real-world applications.
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